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Compound of Interest

Compound Name: Azocarmine G

Cat. No.: B147781

Introduction

Azocarmine G (C.I. 50085, Acid Red 101) is a synthetic anionic dye widely used in histology
and cytology.[1][2] It is a potent stain for nuclei, chromatin, erythrocytes, and the acidophilic
granules of the pituitary gland, rendering them in various shades of red.[3][4] Azocarmine G is
a key component of several polychromatic staining techniques, most notably the Heidenhain's
Azan trichrome method, which is employed to differentiate cellular elements and connective
tissues.[1][5] In this method, Azocarmine G serves as the primary nuclear stain, followed by
counterstaining with aniline blue or other dyes to visualize collagen and other tissue
components.[3] Its strong affinity for acidic cellular structures, such as nucleic acids and
proteins, provides high-contrast staining, making it an invaluable tool for morphological studies
in biological and pathological research.[6]

Chemical Properties

Azocarmine G is a red to purple powder with good solubility in water and moderate solubility in
ethanol.[2][7] The addition of acetic acid to the aqueous solution enhances its staining
properties by creating a slightly acidic environment, which increases the dye's binding affinity to
acidic cellular components.[6]

Experimental Protocols

This section provides two common protocols for the preparation of Azocarmine G staining
solution from powder. Protocol 1 is a more concentrated stock solution often used in the
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Heidenhain's Azan method, while Protocol 2 is a ready-to-use working solution.

Materials and Equipment

Azocarmine G powder (C.l. 50085)

o Distilled or deionized water

e Glacial acetic acid

e Glass beakers or flasks

o Graduated cylinders

o Heating plate or Bunsen burner

e Magnetic stirrer and stir bar (optional)

« Filter paper (e.g., Whatman No. 1)

e Funnel

Storage bottles (amber glass recommended)

Protocol 1: Preparation of 1% Azocarmine G Stock
Solution

This protocol is adapted from the Heidenhain's Azan staining method and produces a 1% (w/v)
stock solution.

Procedure:

» Weigh 2 grams of Azocarmine G powder and add it to 200 ml of distilled water in a glass
beaker or flask.[1]

o Heat the solution until it boils, stirring continuously to ensure the powder dissolves
completely.[1]
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Remove the solution from the heat and allow it to cool to room temperature.[1]
Once cooled, filter the solution using filter paper to remove any undissolved particles.[1]

To the filtered solution, add 2 ml of glacial acetic acid and mix well. Do not filter the solution
after adding the acetic acid.[1]

Transfer the final solution to a clearly labeled storage bottle.
The solution is stable for up to one year when stored at room temperature.[1]

For use in staining: The solution should be heated to 56°C before application to the tissue
sections.[1]

Protocol 2: Preparation of 0.1% Azocarmine G Working
Solution

This protocol yields a 0.1% (w/v) working solution suitable for various histological applications.

[6]18]

Procedure:

Weigh 0.1 gram of Azocarmine G powder and add it to 100 ml of distilled water in a glass
beaker or flask.[8]

Add 1 ml of glacial acetic acid to the solution.[8]

Gently heat the solution while stirring until the powder is fully dissolved. Avoid boiling.
Allow the solution to cool to room temperature.

Filter the solution before use to ensure clarity.[8]

Store in a labeled bottle at room temperature.

For staining procedures, this solution is often preheated to 50°C.[8]

Data Presentation
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The following table summarizes the quantitative data for the two preparation protocols.

S Proto-col 1 (1% Stock Proto-col 2 (0.1% Working
Solution) Solution)

Azocarmine G Powder 20g 0.1g

Distilled Water 200 ml 100 ml

Glacial Acetic Acid 20 ml 1.0 ml

Heating Temperature Boiling Gentle heating (do not boil)

Usage Temperature 56°C 50°C

Stability 1 year at room temperature Not specified, but stable

Mandatory Visualization

The following diagram illustrates the workflow for the preparation of a 1% Azocarmine G stock
solution (Protocol 1).

1. Weigh 2

&l
G Powder

2. Measure 200ml
Distilled Water

4. Heat to Boiling 6. Filter Solution

Click to download full resolution via product page

Caption: Workflow for preparing 1% Azocarmine G solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Preparation and Use of Azocarmine
G Staining Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147781#preparation-of-azocarmine-g-staining-
solution-from-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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